Ultra-long SiC nanowires synthesized by a simple method

RSC Advances Pub Date: 2015-07-28 DOI: 10.1039/C5RA12332A

Abstract

Ultra-long SiC nanowires with lengths ranging from several millimeters to one centimeter were successfully prepared from graphite, silicon, silica and alumina raw materials via a simple carbon thermal reduction method in a tube furnace at 1300 °C. Scanning electron microscopy (SEM), electron energy scattering (EDX), X-ray diffraction (XRD), transmission electron microscopy (TEM), high-resolution transmission electron microscopy (HRTEM) and Fourier transform infrared spectroscopy (FTIR) were employed to characterize the morphology and microstructure of the obtained products. The results showed that the nanowires mostly consisted of 3C–SiC and exhibited mainly a straight-line shape with diameters in the range of 30–150 nm. Alumina may be a novel and highly effective mediator playing an important role in controlling the concentration of SiO during the growth of ultra-long SiC nanowires and an alumina-assisted growth of the vapor–solid (VS) mechanism was proposed for the growth mode of ultra-long SiC nanowires.

Graphical abstract: Ultra-long SiC nanowires synthesized by a simple method
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